N-benzyl-5-(4-fluorophenyl)-N-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-benzyl-5-(4-fluorophenyl)-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H15FN2O2/c1-21(12-13-5-3-2-4-6-13)18(22)16-11-17(23-20-16)14-7-9-15(19)10-8-14/h2-11H,12H2,1H3
• InChI Key: CXNWEWWUZOXNMX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

N-benzyl-5-(4-fluorophenyl)-N-methyl-3-isoxazolecarboxamide, also known as ABT-639, is a potent and selective T-type calcium channel blocker. It was first synthesized by Abbott Laboratories and has since been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

• Metabolism and Disposition in Humans : N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, a novel orexin 1 and 2 receptor antagonist, was studied for its metabolism and disposition in humans. This study revealed that the drug is almost completely eliminated over a 9-day period, primarily via feces. It undergoes extensive metabolism, and only negligible amounts are excreted unchanged (Renzulli et al., 2011).

• Antitumor Properties of Fluorinated Benzothiazoles : A study on the synthesis and in vitro biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles showed potent cytotoxicity in sensitive human breast cell lines, highlighting their potential as broad-spectrum agents in cancer therapy (Hutchinson et al., 2001).

• Investigation in Alzheimer's Disease : Research involving 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a selective serotonin 1A receptor imaging probe, showed decreased receptor densities in Alzheimer's disease patients. This study underscores the potential of this compound in diagnosing and understanding Alzheimer's disease (Kepe et al., 2006).

• Histone Deacetylase Inhibition for Antitumor Activity : A benzamide derivative, MS-27-275, was identified as a synthetic inhibitor of histone deacetylase with marked in vivo antitumor activity. This suggests its potential as a novel therapeutic strategy for cancers insensitive to traditional antitumor agents (Saito et al., 1999).

• Antiavian Influenza Virus Activity : The study of benzamide-based 5-aminopyrazoles and their fused heterocycles showed significant anti-influenza A virus activity, highlighting their potential in antiviral drug development (Hebishy et al., 2020).

• Anaerobic Transformation of Phenol : Research using isomeric fluorophenols as phenol analogues investigated the anaerobic transformation of phenol to benzoate, revealing insights into the mechanism of this transformation, which is important in environmental bioremediation (Genthner et al., 1989).